[(3S)-3-ethoxypyrrolidin-1-yl]-[4-(pyridin-3-ylamino)phenyl]methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
[(3S)-3-ethoxypyrrolidin-1-yl]-[4-(pyridin-3-ylamino)phenyl]methanone is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. This compound is also known as EPPM and is synthesized using specific methods to obtain high yields and purity. The purpose of
Mechanism of Action
EPPM exerts its inhibitory effects on kinases by binding to the ATP-binding site of the kinase, thus preventing the phosphorylation of downstream targets. This leads to the inhibition of cell division and proliferation, ultimately resulting in the death of cancer cells.
Biochemical and Physiological Effects:
EPPM has been shown to exhibit potent inhibitory effects on kinases, leading to the inhibition of cell division and proliferation. This compound has also been shown to induce apoptosis in cancer cells, making it a promising candidate for the development of anticancer drugs.
Advantages and Limitations for Lab Experiments
One of the main advantages of EPPM is its potent inhibitory activity against kinases, making it a promising candidate for the development of anticancer drugs. However, one of the limitations of EPPM is its relatively low solubility in aqueous solutions, which can make it difficult to work with in lab experiments.
Future Directions
There are several future directions for the study of EPPM. One potential direction is the development of more efficient synthesis methods to obtain higher yields and purity. Another direction is the optimization of EPPM derivatives to improve its solubility and potency. Additionally, further studies are needed to investigate the potential applications of EPPM in the treatment of other diseases, such as Alzheimer's disease and Parkinson's disease.
Synthesis Methods
The synthesis of EPPM involves a multi-step process that requires specific reagents and conditions to obtain high yields and purity. The first step involves the condensation of 4-aminophenylpyridine with ethyl acetoacetate to form a beta-ketoester intermediate. This intermediate is then treated with sodium borohydride to obtain the corresponding alcohol. The alcohol is then oxidized using chromium trioxide to form the corresponding ketone, which is then reacted with (S)-1-ethoxypyrrolidine to obtain EPPM.
Scientific Research Applications
EPPM has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit potent inhibitory activity against a variety of kinases, including Aurora A and B kinases, which are involved in cell division and proliferation. EPPM has also been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for the development of anticancer drugs.
properties
IUPAC Name |
[(3S)-3-ethoxypyrrolidin-1-yl]-[4-(pyridin-3-ylamino)phenyl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N3O2/c1-2-23-17-9-11-21(13-17)18(22)14-5-7-15(8-6-14)20-16-4-3-10-19-12-16/h3-8,10,12,17,20H,2,9,11,13H2,1H3/t17-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KLTRWDUILJSHPC-KRWDZBQOSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1CCN(C1)C(=O)C2=CC=C(C=C2)NC3=CN=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCO[C@H]1CCN(C1)C(=O)C2=CC=C(C=C2)NC3=CN=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.